Cas no 943-57-7 (Carbonic acid, 1-methylethyl phenyl ester)

Carbonic acid, 1-methylethyl phenyl ester structure
943-57-7 structure
Product Name:Carbonic acid, 1-methylethyl phenyl ester
CAS No:943-57-7
Molecular Formula:C10H12O3
Molecular Weight:180.200483322144
CID:752319
PubChem ID:564957

Carbonic acid, 1-methylethyl phenyl ester Properties

Names and Identifiers

    • Carbonic acid, 1-methylethyl phenyl ester
    • (2-propan-2-ylphenyl) hydrogen carbonate
    • Carbonic acid (1-methylethyl)phenyl ester
    • 943-57-7
    • phenyl propan-2-yl carbonate
    • Isopropyl phenyl carbonate
    • SCHEMBL1792881
    • Carbonic acid, isopropyl phenyl ester
    • Carbonic acid 1-methylethyl ester
    • KETKOCDCPHVSEN-UHFFFAOYSA-N
    • E84467
    • isopropylphenylcarbonate
    • Isopropyl phenyl carbonate #
    • InChIKey: KETKOCDCPHVSEN-UHFFFAOYSA-N
    • Inchi: InChI=1S/C10H12O3/c1-8(2)12-10(11)13-9-6-4-3-5-7-9/h3-8H,1-2H3
    • SMILES: CC(C)OC(=O)OC1=CC=CC=C1

Computed Properties

  • Exact Mass: 180.078644241g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 180.078644241g/mol
  • Heavy Atom Count: 13
  • Complexity: 160
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.9
  • Topological Polar Surface Area: 35.5Ų

Carbonic acid, 1-methylethyl phenyl ester Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P01X3H5-250mg
Isopropyl phenyl carbonate
943-57-7 95%
250mg
$122.00 2024-04-19
Aaron
AR01X3PH-250mg
Isopropyl phenyl carbonate
943-57-7 95%
250mg
$87.00
eNovation Chemicals LLC
Y1251695-250mg
Isopropyl phenyl carbonate
943-57-7 95%
250mg
$170
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1825199-1g
Isopropyl phenyl carbonate
943-57-7 98%
1g
¥1200.00

Carbonic acid, 1-methylethyl phenyl ester Related Literature

  • 1. Reactions of lead(IV). Part XXII. Radical-initiated oxidation of anisole
    R. A. McClelland,R. O. C. Norman,C. B. Thomas J. Chem. Soc. Perkin Trans. 1 1972 562
  • 2. Tritiated peptides. Part 11. Synthesis of [4-3H-Phe6]-, [4-3H-Phe11]-, and [4-3H-Phe6,11]-somatostatin and the metabolite [des-Ala1]-somatostatin
    Mark C. Allen,Derek E. Brundish,John R. Martin,Roy Wade J. Chem. Soc. Perkin Trans. 1 1981 2040
  • 3. The nature of the transition state in ester pyrolysis. Part II. The relative rates of pyrolysis of ethyl, isopropyl, and t-butyl acetates, phenylacetates, benzoates, phenyl carbonates, and N-phenylcarbamates

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